Cas no 1005650-83-8 (2-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide)
2-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide Chemical and Physical Properties
Names and Identifiers
-
- 2-[5-cyclopropyl-3-(trifluoromethyl)-1h-pyrazol-1-yl]propanehydra Zide
- 2-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide
- 1005650-83-8
- 2-[5-cyclopropyl-3-(trifluoromethyl)pyrazol-1-yl]propanehydrazide
- C10H13F3N4O
- 2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanehydrazide
- CS-0276637
- AKOS000308366
- EN300-228428
- 2-(5-Cyclopropyl-3-(trifluoromethyl)-1h-pyrazol-1-yl)propanehydrazide
- STK313387
- BBL039371
- 2-[5-CYCLOPROPYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-1-YL]PROPANOHYDRAZIDE
-
- MDL: MFCD03419748
- Inchi: 1S/C10H13F3N4O/c1-5(9(18)15-14)17-7(6-2-3-6)4-8(16-17)10(11,12)13/h4-6H,2-3,14H2,1H3,(H,15,18)
- InChI Key: JIJWRIMVAZWMRZ-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C2CC2)N(C(C(NN)=O)C)N=1)(F)F
Computed Properties
- Exact Mass: 262.104146g/mol
- Monoisotopic Mass: 262.104146g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 262.23g/mol
- XLogP3: 0.8
- Topological Polar Surface Area: 72.9Ų
2-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC410355-1g |
2-[5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanehydrazide |
1005650-83-8 | 1g |
£265.00 | 2025-02-21 | ||
| abcr | AB498399-250 mg |
2-[5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanohydrazide |
1005650-83-8 | 250MG |
€198.50 | 2022-03-24 | ||
| abcr | AB498399-500 mg |
2-[5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanohydrazide |
1005650-83-8 | 500MG |
€264.80 | 2022-03-24 | ||
| abcr | AB498399-1 g |
2-[5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanohydrazide |
1005650-83-8 | 1g |
€309.00 | 2022-03-24 | ||
| abcr | AB498399-5 g |
2-[5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanohydrazide |
1005650-83-8 | 5g |
€752.70 | 2022-03-24 | ||
| Ambeed | A1073521-1g |
2-[5-Cyclopropyl-3-(trifluoromethyl)-1h-pyrazol-1-yl]propanohydrazide |
1005650-83-8 | 95% | 1g |
$226.0 | 2024-04-26 | |
| Ambeed | A1073521-5g |
2-[5-Cyclopropyl-3-(trifluoromethyl)-1h-pyrazol-1-yl]propanohydrazide |
1005650-83-8 | 95% | 5g |
$658.0 | 2024-04-26 | |
| Fluorochem | 026754-1g |
2-[5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propionic hydrazide |
1005650-83-8 | 1g |
£210.00 | 2022-03-01 | ||
| Fluorochem | 026754-5g |
2-[5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propionic hydrazide |
1005650-83-8 | 5g |
£591.00 | 2022-03-01 | ||
| Enamine | EN300-228428-0.05g |
2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanehydrazide |
1005650-83-8 | 95% | 0.05g |
$65.0 | 2024-06-20 |
2-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide Suppliers
2-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
Additional information on 2-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide
2-5-Cyclopropyl-3-(Trifluoromethyl)-1H-Pyrazol-1-Ylpropanehydrazide: A Comprehensive Overview
The compound with CAS No. 1005650-83-8, commonly referred to as 2-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclopropyl group, a trifluoromethyl substituent, and a pyrazole ring system. These structural features contribute to its intriguing chemical properties and potential applications in drug discovery and materials science.
The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, cyclizations, and fluorination processes. Recent advancements in asymmetric synthesis have enabled researchers to explore the stereochemical properties of this molecule, paving the way for the development of enantiomerically pure derivatives. Such derivatives are particularly valuable in medicinal chemistry, where stereochemistry plays a critical role in determining a compound's biological activity.
One of the most promising aspects of 2-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide is its potential as a lead compound in drug discovery. Preclinical studies have demonstrated that this molecule exhibits potent activity against various disease targets, including cancer and infectious diseases. For instance, recent research has highlighted its ability to inhibit key enzymes involved in tumor growth and metastasis. Furthermore, its trifluoromethyl group confers enhanced stability and bioavailability, making it an attractive candidate for further preclinical development.
In addition to its therapeutic potential, this compound has also been explored for its applications in materials science. The cyclopropyl group introduces strain into the molecule, which can be harnessed to create novel materials with unique mechanical and electronic properties. For example, researchers have investigated the use of this compound as a building block for advanced polymers and nanomaterials. These applications underscore the versatility of 2-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide across multiple scientific disciplines.
The development of efficient synthetic routes for this compound remains an active area of research. Traditional methods often involve multi-step procedures with low yields and harsh reaction conditions. However, recent breakthroughs in catalytic chemistry have enabled the development of more sustainable and scalable synthesis pathways. These advancements not only improve the accessibility of the compound but also align with growing industry demands for environmentally friendly chemical processes.
In conclusion, CAS No. 1005650-83-8, or 2-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide, represents a compelling example of how modern organic chemistry can yield molecules with diverse applications. From drug discovery to materials science, this compound continues to inspire innovative research and development efforts. As our understanding of its properties deepens, it is likely that new uses will emerge, further solidifying its importance in the scientific community.
1005650-83-8 (2-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide) Related Products
- 512812-58-7(<br>2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(1-piperidinyl)acet amide)
- 1005592-15-3(2-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide)
- 1005631-76-4(2-3-(difluoromethyl)-5-methyl-1H-pyrazol-1-ylpropanehydrazide)
- 1005651-08-0(2-4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide)
- 1001518-94-0(2-4-chloro-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetohydrazide)
- 1004644-16-9(2-5-cyclopropyl-3-(difluoromethyl)-1H-pyrazol-1-ylacetohydrazide)
- 1005560-10-0(2-(5-Cyclopropyl-3-trifluoromethyl-pyrazol-1-yl)-1-pyrazol-1-yl-ethanone)
- 1006327-06-5(2-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide)
- 1001518-97-3(3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide)
- 1001518-93-9(2-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetohydrazide)